Cas no 156473-26-6 ((5z,8z,11s,12z,14z,17z)-11-hydroxy-5,8,12,14,17-icosapentaenoic A Cid)

(5Z,8Z,11S,12Z,14Z,17Z)-11-Hydroxy-5,8,12,14,17-icosapentaenoic acid is a hydroxylated polyunsaturated fatty acid derivative with a unique structure featuring five cis double bonds and an (S)-configured hydroxyl group at the C11 position. This compound is of interest due to its potential role as a bioactive lipid mediator, influencing inflammatory and metabolic pathways. Its conjugated double-bond system and hydroxyl functionality enhance its reactivity and specificity in biochemical interactions. The compound’s structural features make it a valuable candidate for research in lipidomics, signaling pathways, and the development of novel anti-inflammatory or pro-resolving agents. Its precise stereochemistry and unsaturated backbone contribute to its selective biological activity.

(5z,8z,11s,12z,14z,17z)-11-hydroxy-5,8,12,14,17-icosapentaenoic A Cid structure

156473-26-6 structure

Product Name:(5z,8z,11s,12z,14z,17z)-11-hydroxy-5,8,12,14,17-icosapentaenoic A Cid

CAS No:156473-26-6

MF:C₂₀H₃₀O₃

MW:318.450406551361

CID:1335144

PubChem ID:5283189

Update Time:2025-08-05

(5z,8z,11s,12z,14z,17z)-11-hydroxy-5,8,12,14,17-icosapentaenoic A Cid Chemical and Physical Properties

Names and Identifiers

- (5Z,8Z,11S,12Z,14Z,17Z)-11-Hydroxy-5,8,12,14,17-icosapentaenoic a cid
- 11(S)-HEPE
- IDEHSDHMEMMYIR-HODZVVMCSA-N
- 11S-HYDROXY-5Z,8Z,12E,14Z,17Z-EICOSAPENTAENOIC ACID
- SR-01000946900-1
- HY-115421B
- 11S-HEPE
- CS-0107825
- LMFA03070006
- 156473-26-6
- CHEBI:165262
- SR-01000946900
- SCHEMBL16680892
- (5Z,8Z,11S,12E,14Z,17Z)-11-hydroxyicosa-5,8,12,14,17-pentaenoic acid
- PD021000
- (5z,8z,11s,12z,14z,17z)-11-hydroxy-5,8,12,14,17-icosapentaenoic A Cid
- Inchi： 1S/C20H30O3/c1-2-3-4-5-7-10-13-16-19(21)17-14-11-8-6-9-12-15-18-20(22)23/h3-4,6-7,9-11,13-14,16,19,21H,2,5,8,12,15,17-18H2,1H3,(H,22,23)/b4-3-,9-6-,10-7-,14-11-,16-13+/t19-/m1/s1
- InChI Key： IDEHSDHMEMMYIR-HODZVVMCSA-N
- SMILES： O[C@H](/C=C/C=C\C/C=C\CC)C/C=C\C/C=C\CCCC(=O)O

Computed Properties

Exact Mass: 318.21949481g/mol
Monoisotopic Mass: 318.21949481g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 13
Complexity: 428
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 5
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 57.5Å²

(5z,8z,11s,12z,14z,17z)-11-hydroxy-5,8,12,14,17-icosapentaenoic A Cid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci64980-25ug	11(S)-HEPE	156473-26-6	98%	25ug	￥1764.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci64980-50ug	11(S)-HEPE	156473-26-6	98%	50ug	￥3238.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci64980-100ug	11(S)-HEPE	156473-26-6	98%	100ug	￥6123.00	2023-09-09
Larodan	14-2095-41-50ug	11(S)-hydroxy-5(Z),8(Z),12(E),14(Z),17(Z)-eicosapentaenoic acid	156473-26-6	>98%	50ug	€383.00	2023-09-19
Larodan	14-2095-41-50g	11(S)-hydroxy-5(Z),8(Z),12(E),14(Z),17(Z)-eicosapentaenoic acid	156473-26-6	>98%	50g	€360.00	2025-03-07

(5z,8z,11s,12z,14z,17z)-11-hydroxy-5,8,12,14,17-icosapentaenoic A Cid Related Literature

1. Alt-proteins: A promising future
2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
3. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
4. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
5. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550

Related Categories

Additional information on (5z,8z,11s,12z,14z,17z)-11-hydroxy-5,8,12,14,17-icosapentaenoic A Cid

Compound CAS No. 156473-26-6: (5Z,8Z,11S,12Z,14Z,17Z)-11-Hydroxy-5,8,12,14,17-Icosapentaenoic Acid

The compound with CAS No. 156473-26-6 is identified as (5Z,8Z,11S,12Z,14Z,17Z)-hydroxy-icosapentaenoic acid, a highly unsaturated fatty acid with significant biological activity. This molecule belongs to the family of polyunsaturated fatty acids (PUFAs), specifically the icosapentaenoic acid (IPA) class. Its structure features five double bonds and a hydroxyl group at the 11th carbon position in an S configuration. The stereochemistry of the molecule is critical for its biological functions and interactions with cellular receptors.

Icosapentaenoic acid derivatives have been extensively studied for their roles in cardiovascular health and anti-inflammatory processes. Recent research has highlighted the potential of this compound as a bioactive agent in the prevention and treatment of chronic diseases such as atherosclerosis, rheumatoid arthritis, and neurodegenerative disorders. The hydroxyl group in this molecule enhances its ability to interact with cellular signaling pathways and modulate inflammatory responses.

In terms of synthesis and isolation methods, this compound can be derived from marine sources such as fish oils or algae. Advances in metabolic engineering have enabled the production of this compound through genetically modified microorganisms. These developments have significantly improved the scalability and cost-effectiveness of its production for research and therapeutic applications.

The molecular structure of (5Z,8Z,11S,12Z,14Z,17Z)-hydroxy-icosapentaenoic acid plays a pivotal role in its bioavailability and pharmacokinetics. Studies have shown that its stereochemistry influences its absorption rate and tissue distribution. This understanding is crucial for optimizing its delivery in clinical settings.

Recent studies have explored the potential of this compound as a dietary supplement to improve lipid metabolism and reduce oxidative stress. Its ability to modulate nuclear receptors such as PPARα has been linked to its anti-inflammatory properties. Furthermore, preclinical models have demonstrated its efficacy in reducing inflammation markers such as TNF-α and IL-6.

In conclusion, CAS No. 156473-26-6 represents a promising bioactive molecule with diverse applications in nutrition and medicine. Its unique structure and stereochemistry underpin its biological functions and therapeutic potential. Continued research into its mechanisms of action will undoubtedly expand our understanding of its role in human health.